Cas no 446-71-9 (3'-Methoxy-5,7,4'-trihydroxyflavanone)

• Product Name: 3'-Methoxy-5,7,4'-trihydroxyflavanone
• CAS No: 446-71-9
• MF: C₁₆H₁₄O₆
• MW: 302.278765201569
• MDL: MFCD00270390
• CID: 329882
• PubChem ID: 73635
• Update Time: 2025-04-19

3'-Methoxy-5,7,4'-trihydroxyflavanone Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,2,3-dihydro-5,7-dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-, (2S)-
• HOMOERIODICTYOL
• (-)-Homoeriodictyol
• HOMOERIODICTYOL, (-)-(AS)
• (2S)-5,7-dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-2,3-dihydrochromen-4-one
• 4',5,7-trihydroxy-3'-methoxyflavanone
• 4'-methoxy-5,7,3'-trihydroxyflavanone
• 5,7,4'-Trihydroxy-3'-methoxyflavanone
• cyanidanon-3-methyl ether 1625
• Eriodictyol 3'-methyl ether
• Eriodictyonone
• (S)-homoeriodictyol
• CS-0140307
• 4H-1-Benzopyran-4-one, 2,3-dihydro-5,7-dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-, (2S)-
• SCHEMBL39497
• LMPK12140449
• UNII-EHE7H3705C
• C09756
• (S)-5,7-Dihydroxy-2-(4-hydroxy-3-methoxyphenyl)chroman-4-one
• EINECS 207-173-3
• MFCD00270390
• NS00031450
• 5,7,4''-Trihydroxy-3''-methoxyflavanone
• AKOS040760449
• E88706
• NCGC00163565-01
• CHEBI:74960
• CHEMBL490170
• CCG-208391
• DTXSID30196243
• 446-71-9
• (2S)-5,7-dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-2,3-dihydro-4H-chromen-4-one
• BDBM50325672
• MS-24355
• (2S)-5,7-dihydroxy-2-(4-hydroxy-3-methoxy-phenyl)chroman-4-one
• HY-N8210
• (.+/-.)-5,7,4'-Trihydroxy-3'-methoxyflavanone
• FTODBIPDTXRIGS-ZDUSSCGKSA-N
• Q3139901
• EHE7H3705C
• (S)-2,3-Dihydro-5,7-dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-4-benzopyrone
• Q-100585
• HOMOERIODICTYOL [MI]
• 3'-Methoxy-5,7,4'-trihydroxyflavanone
• 3',5,7-Trihydroxy-3'-methoxyflavanone, Homoeriodic
• SMR000440598
• MLS000876962
• (-)-HOMOERIODICTYOL with HPLC
• MLSMR
• DTXCID40118734

• MDL： MFCD00270390
• Inchi： 1S/C16H14O6/c1-21-14-4-8(2-3-10(14)18)13-7-12(20)16-11(19)5-9(17)6-15(16)22-13/h2-6,13,17-19H,7H2,1H3/t13-/m0/s1
• InChI Key： FTODBIPDTXRIGS-ZDUSSCGKSA-N
• SMILES： O1C2C=C(C=C(C=2C(C[C@H]1C1C=CC(=C(C=1)OC)O)=O)O)O

Computed Properties

• Exact Mass: 302.07900
• Monoisotopic Mass: 302.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.2A^2
• XLogP3: 2.4

Experimental Properties

• Color/Form: Powder
• Density: 1.458
• Melting Point: 225-227°C (dec.)
• Boiling Point: 583.8°Cat760mmHg
• Flash Point: 222.1°C
• Refractive Index: 1.664
• PSA: 96.22000
• LogP: 2.51850
• Specific Rotation: D20 -28° (alc)
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

3'-Methoxy-5,7,4'-trihydroxyflavanone Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 3'-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 3'-O-methylated flavonoids
• Flavonoids
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone